(2-Cyclopropoxy-5-iodophenyl)methanamine
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Description
(2-Cyclopropoxy-5-iodophenyl)methanamine is a substituted methanamine derivative featuring a phenyl ring with a cyclopropoxy group at the 2-position and an iodine atom at the 5-position. The iodine substituent, a heavy halogen, contributes to polarizability and may facilitate halogen bonding in biological or material systems.
Properties
Molecular Formula |
C10H12INO |
|---|---|
Molecular Weight |
289.11 g/mol |
IUPAC Name |
(2-cyclopropyloxy-5-iodophenyl)methanamine |
InChI |
InChI=1S/C10H12INO/c11-8-1-4-10(7(5-8)6-12)13-9-2-3-9/h1,4-5,9H,2-3,6,12H2 |
InChI Key |
DCTZQWTVYPQKIG-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=C(C=C2)I)CN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2-Cyclopropoxy-5-iodophenyl)methanamine can be achieved through several synthetic routes. One common method involves the Suzuki-Miyaura coupling reaction, which is a widely used technique for forming carbon-carbon bonds . This reaction typically employs palladium catalysts and boron reagents under mild conditions, making it suitable for the synthesis of complex organic molecules.
Industrial Production Methods
Industrial production of (2-Cyclopropoxy-5-iodophenyl)methanamine may involve large-scale Suzuki-Miyaura coupling reactions, utilizing efficient catalytic systems and optimized reaction conditions to ensure high yields and purity. The process may also include steps for purification and isolation of the final product to meet industrial standards.
Chemical Reactions Analysis
Types of Reactions
(2-Cyclopropoxy-5-iodophenyl)methanamine undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can convert the compound into different reduced forms.
Substitution: The iodine atom in the phenyl ring can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles like sodium azide for substitution reactions. Reaction conditions vary depending on the desired transformation, including temperature, solvent, and reaction time.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phenolic derivatives, while substitution reactions can introduce various functional groups into the phenyl ring.
Scientific Research Applications
(2-Cyclopropoxy-5-iodophenyl)methanamine has several scientific research applications, including:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Investigated for its potential biological activities and interactions with biological targets.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of (2-Cyclopropoxy-5-iodophenyl)methanamine involves its interaction with molecular targets and pathways within biological systems. The compound may exert its effects through binding to specific receptors or enzymes, leading to modulation of biological processes . Detailed studies on its mechanism of action are essential to understand its potential therapeutic applications.
Comparison with Similar Compounds
Structural and Substituent Analysis
Key structural analogs and their substituent effects are summarized below:
*Estimated based on substituent contributions.
Key Observations:
- Halogen Effects : Iodine (target compound) offers stronger van der Waals interactions and halogen bonding compared to bromine or chlorine . However, its larger size may reduce aqueous solubility.
- Ether Groups : The cyclopropoxy group’s strain may increase reactivity relative to ethoxy or difluoroethoxy groups, which are more conformationally flexible .
- Electronic Effects : The cyclopropoxy oxygen’s electron-donating resonance could be attenuated by ring strain, contrasting with the electron-withdrawing chlorophenyl group in benzimidazole derivatives .
Physicochemical Properties
- Solubility : Methanamine derivatives with bulky substituents (e.g., iodine, propyl) are expected to exhibit lower water solubility compared to simpler amines like methylamine (highly water-soluble, per ).
- Volatility : Aromatic rings and halogen substituents likely reduce volatility compared to methylamine (vapor pressure: 2,622 mm Hg at 25°C ).
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
